Cas no 63512-47-0 (2-[2-(carboxymethylsulfonyl)ethylsulfonyl]acetic Acid)

• Product Name: 2-[2-(carboxymethylsulfonyl)ethylsulfonyl]acetic Acid
• CAS No: 63512-47-0
• MF: C₆H₁₀O₈S₂
• MW: 274.268800258636
• CID: 960377
• PubChem ID: 330594
• Update Time: 2025-04-19

2-[2-(carboxymethylsulfonyl)ethylsulfonyl]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(carboxymethylsulfonyl)ethylsulfonyl]acetic Acid
• 1,2-Bis-carboxymethansulfonyl-aethan
• AC1L7777
• Aethylen-bis-sulfonessigsaeure
• AG-G-35925
• CTK5B9402
• Ethylene-bis-sulphonylacetic acid
• NSC319675
• NSC-319675
• 2-[2-(Carboxymethylsulfonyl)ethylsulfonyl ]acetic acid
• DTXSID70317657
• SCHEMBL10938020
• 63512-47-0
• DB-313380

• Inchi： 1S/C6H10O8S2/c7-5(8)3-15(11,12)1-2-16(13,14)4-6(9)10/h1-4H2,(H,7,8)(H,9,10)
• InChI Key： YELOIFXNGVYAQF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CCS(CC(=O)O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 273.9817
• Monoisotopic Mass: 273.98170962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 142.88